Cas no 2097956-05-1 ((5-(3-Aminopropyl)-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol)

• Product name: (5-(3-Aminopropyl)-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol
• CAS No: 2097956-05-1
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 4775880

(5-(3-Aminopropyl)-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(3-aminopropyl)-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol
• (5-(3-Aminopropyl)-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol

• Inchi： 1S/C11H20N4O/c1-9-6-15-11(5-10(8-16)13-15)7-14(9)4-2-3-12/h5,9,16H,2-4,6-8,12H2,1H3
• InChI Key： ALLHFHDYXLTTCB-UHFFFAOYSA-N
• SMILES： OCC1C=C2CN(CCCN)C(C)CN2N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: -1.2
• Topological Polar Surface Area: 67.3

Additional information on (5-(3-Aminopropyl)-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol

Introduction to (5-(3-Aminopropyl)-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol and Its Applications in Chemical Biology

(5-(3-Aminopropyl)-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol, with the CAS number 2097956-05-1, is a compound of significant interest in the field of chemical biology. This heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The compound belongs to the pyrazole and pyrazine classes, which are well-known for their biological activity and role in various pharmacological processes.

The molecular structure of (5-(3-Aminopropyl)-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of an amine group at the 3-position of the propyl chain and a hydroxymethyl group at the 2-position of the tetrahydropyrazole ring enhances its potential as a bioactive scaffold. These features make it a valuable candidate for further investigation in medicinal chemistry.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in (5-(3-Aminopropyl)-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol suggests that it may interact with biological targets in a manner similar to other known bioactive pyrazole compounds.

One of the most intriguing aspects of this compound is its potential to serve as a precursor for more complex molecules. The flexibility provided by the tetrahydropyrazole ring allows for further functionalization, enabling chemists to design derivatives with tailored biological activities. This adaptability is crucial in drug discovery pipelines, where initial hits are often modified to improve potency and selectivity.

Current research in chemical biology emphasizes the need for innovative tools to study biological processes at a molecular level. Small molecules like (5-(3-Aminopropyl)-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol can serve as probes to understand the mechanisms of action of various biomolecules. Their ability to modulate biological pathways makes them indispensable in both academic research and industrial drug development.

The synthesis of (5-(3-Aminopropyl)-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol presents an interesting challenge due to its complex heterocyclic core. However, recent methodological improvements in organic synthesis have made it more feasible to produce such compounds on a scalable basis. These advancements are crucial for translating laboratory discoveries into viable therapeutic options.

In conclusion, (5-(3-Aminopropyl)-6-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl)methanol represents a promising compound in the realm of chemical biology. Its unique structural features and potential applications make it a valuable asset in ongoing research efforts aimed at developing new drugs and understanding biological processes. As synthetic methodologies continue to evolve, the accessibility of such compounds will likely increase, further driving innovation in this field.